Cas no 42517-85-1 ( )

• Product Name: &nbsp
• CAS No: 42517-85-1
• MF: C₂₁H₂₁N₆
• MW: 357.431643247604
• CID: 928211
• PubChem ID: 494189
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• 2,4,6-tris(1-methylpyridin-1-ium-4-yl)-1,3,5-triazine
• NSC251527
• 2,4,6-Tris(1-methyl-1lambda(5)-pyridin-4-yl)-1,3,5-triazine
• 7PQH6G8PJ5
• 135973-20-5
• NSC 251527
• DTXSID20195301
• 2,4,6-Tris(1-methyl-1.lambda.~5~-pyridin-4-yl)-1,3,5-triazine
• SCHEMBL20524253
• Pyridinium, 4,4',4''-(1,3,5-triazine-2,4,6-triyl)tris[1-methyl-
• 42517-85-1
• NSC-251527
•  

• Inchi： 1S/C21H21N6/c1-25-10-4-16(5-11-25)19-22-20(17-6-12-26(2)13-7-17)24-21(23-19)18-8-14-27(3)15-9-18/h4-15H,1-3H3/q+3
• InChI Key： QCGJNNPLMNXQQC-UHFFFAOYSA-N
• SMILES： [N+]1(C)C=CC(=CC=1)C1N=C(C2C=C[N+](C)=CC=2)N=C(C2C=C[N+](C)=CC=2)N=1

Computed Properties

• Exact Mass: 357.18276970g/mol
• Monoisotopic Mass: 357.18276970g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 27
• Rotatable Bond Count: 3
• Complexity: 371
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 50.3Ų